Cas no 647840-03-7 (Propanedinitrile, [(5,6-difluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-)

• Product Name: Propanedinitrile, [(5,6-difluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• CAS No: 647840-03-7
• MF: C₁₂H₈F₅N₃
• MW: 289.204039573669
• CID: 416831
• PubChem ID: 71378722
• Update Time: 2025-04-19

Propanedinitrile, [(5,6-difluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile, [(5,6-difluoro-3-pyridinyl)methyl](3,3,3-trifluoropropyl)-
• 2-[(5,6-difluoropyridin-3-yl)methyl]-2-(3,3,3-trifluoropropyl)propanedinitrile
• [(5,6-Difluoropyridin-3-yl)methyl](3,3,3-trifluoropropyl)propanedinitrile
• DTXSID90801326
• 647840-03-7

• Inchi： 1S/C12H8F5N3/c13-9-3-8(5-20-10(9)14)4-11(6-18,7-19)1-2-12(15,16)17/h3,5H,1-2,4H2
• InChI Key： WIEJLKLWAWFOIV-UHFFFAOYSA-N
• SMILES： FC(CCC(C#N)(C#N)CC1C=NC(=C(C=1)F)F)(F)F

Computed Properties

• Exact Mass: 289.06394
• Monoisotopic Mass: 289.06383808g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 60.5Ų

Experimental Properties

• PSA: 60.47